molecular formula C12H21NO2Si B8575833 2(1H)-Pyridinone, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- CAS No. 127838-40-8

2(1H)-Pyridinone, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-

Cat. No. B8575833
CAS RN: 127838-40-8
M. Wt: 239.39 g/mol
InChI Key: BRFLNWYGEQYCRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2(1H)-Pyridinone, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- is a useful research compound. Its molecular formula is C12H21NO2Si and its molecular weight is 239.39 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2(1H)-Pyridinone, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2(1H)-Pyridinone, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

127838-40-8

Molecular Formula

C12H21NO2Si

Molecular Weight

239.39 g/mol

IUPAC Name

4-[[tert-butyl(dimethyl)silyl]oxymethyl]-1H-pyridin-2-one

InChI

InChI=1S/C12H21NO2Si/c1-12(2,3)16(4,5)15-9-10-6-7-13-11(14)8-10/h6-8H,9H2,1-5H3,(H,13,14)

InChI Key

BRFLNWYGEQYCRF-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OCC1=CC(=O)NC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Hydroxymethyl-1H-pyridin-2-one from Step 1 (1.3 g, 10.5 mmol) was dissolved in DMF. t-Butyl dimethylsilyl chloride (12.6 mmol, 1.9 g) and imidazole (12.6 mmol, 858 mg) were added and the reaction was stirred for 16 hours. The reaction mixture was diluted with EtOAc and washed with H2O (2x) and brine. The organic layer was dried (MgSO4), filtered and concentrated to yield a yellow oil Flash chromatography (EtOAC) yielded 4-(tert-butyldimethylsilyloxy-methyl)-1H-pyridin-2-one as an off white solid.
Quantity
1.3 g
Type
reactant
Reaction Step One
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0 (± 1) mol
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solvent
Reaction Step One
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1.9 g
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reactant
Reaction Step Two
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858 mg
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reactant
Reaction Step Two
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solvent
Reaction Step Three

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